Cas no 13780-13-7 (Syngenite(CaK2(SO4)2.H2O) (9CI))

• Product Name: Syngenite(CaK2(SO4)2.H2O) (9CI)
• CAS No: 13780-13-7
• MF: CaH₆K₂O₉S₂
• MW: 332.446839809418
• CID: 188269
• PubChem ID: 6337903
• Update Time: 2025-04-19

Syngenite(CaK2(SO4)2.H2O) (9CI) Chemical and Physical Properties

Names and Identifiers

• Syngenite(CaK2(SO4)2.H2O) (9CI)
• calcium,potassium,sulfuric acid,hydrate
• syngenite
• (K2Ca(SO4)2.H2O)
• sulfuric acid, calcium potassium salt (2:1:2), monohydrate
• DTXSID20160312
• 13780-13-7

• Inchi： 1S/Ca.2K.2H2O4S.H2O/c;;;2*1-5(2,3)4;/h;;;2*(H2,1,2,3,4);1H2
• InChI Key： VVJRSSJSRXEOQL-UHFFFAOYSA-N
• SMILES： [Ca].[K].[K].S(=O)(=O)(O)O.S(=O)(=O)(O)O.O

Computed Properties

• Exact Mass: 331.8353279g/mol
• Monoisotopic Mass: 331.8353279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų